19-Norcholesta-1,3,5(10)-trien-3-ol

• Molecular Formula: C26H40O
• Molecular Weight: 368.6 g/mol
• IUPAC Name: (8S,9S,13R,14S,17R)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C26H40O/c1-17(2)6-5-7-18(3)24-12-13-25-23-10-8-19-16-20(27)9-11-21(19)22(23)14-15-26(24,25)4/h9,11,16-18,22-25,27H,5-8,10,12-15H2,1-4H3/t18-,22-,23-,24-,25+,26-/m1/s1
• InChI Key: HIGFJBWLJMUGFT-XTNBKHNLSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C

Description

19-norcholesta-1,3,5(10)-trien-3-ol is a 3-hydroxy steroid that is 19-norcholesta-1,3,5(10)-triene substituted by a hydroxy group at position 3. It is isolated from Hainan soft coral Dendronephthya studeri. It has a role as a coral metabolite.

Scientific Research Applications

Thermolability in Genetic Disorders

• 19-Norcholesta-1,3,5(10)-trien-3-ol is noted for its thermolability, particularly in the context of genetic developmental disorders like Smith-Lemli-Opitz syndrome. This sterol undergoes thermal decomposition to form derivatives like 19-norcholesta-5,7,9-trien-3β-ol, which has been found in the blood of patients with this syndrome (Ruan, Pang, Wilson, & Schroepfer, 1996).

Chemical Transformations and Synthesis

• Research on 19-Norcholesta-1,3,5(10)-trien-3-ol involves various chemical transformations, such as acid-catalyzed rearrangements and chromium trioxide oxidation. These studies contribute to a deeper understanding of the sterol's chemical behavior and potential applications in synthetic chemistry (Connolly, Dorchaí, & Thomson, 1968); (Cambie, Carlisle, & Manning, 1969).

Photoinduced Molecular Transformations

• Innovative photoinduced molecular transformations involving 19-Norcholesta-1,3,5(10)-trien-3-ol are being explored. These transformations have potential applications in the synthesis of marine natural products and other complex molecular structures (Suginome, Senboku, & Yamada, 1990).

Cytotoxic Properties

• Certain derivatives of 19-Norcholesta-1,3,5(10)-trien-3-ol, isolated from marine sponges, have shown moderate cytotoxicity against various human carcinoma cell lines. This suggests potential applications in cancer research and therapy (Mun et al., 2015).

Aromatization Reactions

• Studies on the aromatization reactions involving 19-Norcholesta-1,3,5(10)-trien-3-ol have contributed to our understanding of steroidal chemistry, providing insights into novel steroidal transformations (Hanson & Organ, 1970).

Medical Research Implications

• Research involving 19-Norcholesta-1,3,5(10)-trien-3-ol is also significant in medical contexts. For instance, its identification in patients with Smith-Lemli-Opitz syndrome offers insights into the metabolic pathways and potential therapeutic targets for this genetic disorder (Batta, Salen, Tint, & Shefer, 1995).